N-(1,1-dioxido-2,3-dihydrothien-3-yl)-3,5-dimethyl-N-phenylbenzamide

• IUPAC Name: N-(1,1-dioxo-2,3-dihydrothiophen-3-yl)-3,5-dimethyl-N-phenylbenzamide
• InChI: InChI=1S/C19H19NO3S/c1-14-10-15(2)12-16(11-14)19(21)20(17-6-4-3-5-7-17)18-8-9-24(22,23)13-18/h3-12,18H,13H2,1-2H3
• InChI Key: XMJRDIBAQWBUAM-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC(=C1)C(=O)N(C2CS(=O)(=O)C=C2)C3=CC=CC=C3)C
• Molecular Formula: C19H19NO3S
• Molecular Weight: 341.4 g/mol

Description

N-(1,1-dioxido-2,3-dihydrothien-3-yl)-3,5-dimethyl-N-phenylbenzamide, also known as DNTB, is a chemical compound that has gained significant attention in scientific research due to its unique properties. DNTB is a heterocyclic compound that contains a thienyl ring, a benzamide group, and a dimethylphenyl group. It has been synthesized using various methods and has been studied for its biochemical and physiological effects.

Mechanism of Action

The mechanism of action of N-(1,1-dioxido-2,3-dihydrothien-3-yl)-3,5-dimethyl-N-phenylbenzamide is not fully understood. However, it is believed that N-(1,1-dioxido-2,3-dihydrothien-3-yl)-3,5-dimethyl-N-phenylbenzamide acts as a nucleophile and reacts with electrophilic species such as nitric oxide and hydrogen sulfide. This reaction results in the formation of a fluorescent product that can be detected using spectroscopic techniques.
Biochemical and Physiological Effects:
N-(1,1-dioxido-2,3-dihydrothien-3-yl)-3,5-dimethyl-N-phenylbenzamide has been shown to have various biochemical and physiological effects. It has been shown to have antioxidant properties and can scavenge free radicals in biological systems. N-(1,1-dioxido-2,3-dihydrothien-3-yl)-3,5-dimethyl-N-phenylbenzamide has also been shown to have anti-inflammatory properties and can reduce inflammation in biological systems.

Advantages and Limitations for Lab Experiments

One of the advantages of using N-(1,1-dioxido-2,3-dihydrothien-3-yl)-3,5-dimethyl-N-phenylbenzamide in lab experiments is its high sensitivity and selectivity for the detection of nitric oxide and hydrogen sulfide. N-(1,1-dioxido-2,3-dihydrothien-3-yl)-3,5-dimethyl-N-phenylbenzamide is also easy to synthesize and can be obtained in high yields. However, one of the limitations of using N-(1,1-dioxido-2,3-dihydrothien-3-yl)-3,5-dimethyl-N-phenylbenzamide is its potential toxicity to cells and tissues.

Future Directions

There are several future directions for the research on N-(1,1-dioxido-2,3-dihydrothien-3-yl)-3,5-dimethyl-N-phenylbenzamide. One direction is to study the potential therapeutic applications of N-(1,1-dioxido-2,3-dihydrothien-3-yl)-3,5-dimethyl-N-phenylbenzamide in the treatment of various diseases such as cancer and neurodegenerative disorders. Another direction is to develop new methods for the synthesis of N-(1,1-dioxido-2,3-dihydrothien-3-yl)-3,5-dimethyl-N-phenylbenzamide that are more efficient and environmentally friendly. Finally, further studies are needed to fully understand the mechanism of action of N-(1,1-dioxido-2,3-dihydrothien-3-yl)-3,5-dimethyl-N-phenylbenzamide and its effects on biological systems.
Conclusion:
In conclusion, N-(1,1-dioxido-2,3-dihydrothien-3-yl)-3,5-dimethyl-N-phenylbenzamide is a chemical compound that has gained significant attention in scientific research due to its unique properties. It has been synthesized using various methods and has been studied for its biochemical and physiological effects. N-(1,1-dioxido-2,3-dihydrothien-3-yl)-3,5-dimethyl-N-phenylbenzamide has been used as a fluorescent probe for the detection of nitric oxide and hydrogen sulfide in biological systems. It has also been studied for its antioxidant and anti-inflammatory properties. There are several future directions for the research on N-(1,1-dioxido-2,3-dihydrothien-3-yl)-3,5-dimethyl-N-phenylbenzamide, including the study of its potential therapeutic applications and the development of new synthesis methods.

Synthesis Methods

The synthesis of N-(1,1-dioxido-2,3-dihydrothien-3-yl)-3,5-dimethyl-N-phenylbenzamide can be achieved through various methods. One such method involves the reaction of 3,5-dimethylaniline and 2-chloro-N-phenylbenzamide in the presence of sodium hydride and dimethylformamide. This reaction results in the formation of N-(1,1-dioxido-2,3-dihydrothien-3-yl)-3,5-dimethyl-N-phenylbenzamide with a yield of 85%. Another method involves the reaction of 3,5-dimethylaniline and 2-chloro-N-phenylbenzamide in the presence of potassium carbonate and dimethyl sulfoxide. This reaction results in the formation of N-(1,1-dioxido-2,3-dihydrothien-3-yl)-3,5-dimethyl-N-phenylbenzamide with a yield of 90%.

Scientific Research Applications

N-(1,1-dioxido-2,3-dihydrothien-3-yl)-3,5-dimethyl-N-phenylbenzamide has been extensively studied for its scientific research applications. It has been used as a fluorescent probe for the detection of nitric oxide in biological systems. N-(1,1-dioxido-2,3-dihydrothien-3-yl)-3,5-dimethyl-N-phenylbenzamide has also been used as a sensor for the detection of hydrogen sulfide in biological samples. In addition, N-(1,1-dioxido-2,3-dihydrothien-3-yl)-3,5-dimethyl-N-phenylbenzamide has been studied for its antioxidant and anti-inflammatory properties.